molecular formula C12H11NO B8815677 4-Cyclopropylcarbonylphenylacetonitrile

4-Cyclopropylcarbonylphenylacetonitrile

Cat. No.: B8815677
M. Wt: 185.22 g/mol
InChI Key: ZYNFLGUZGVTJOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclopropylcarbonylphenylacetonitrile is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11NO

Molecular Weight

185.22 g/mol

IUPAC Name

2-[4-(cyclopropanecarbonyl)phenyl]acetonitrile

InChI

InChI=1S/C12H11NO/c13-8-7-9-1-3-10(4-2-9)12(14)11-5-6-11/h1-4,11H,5-7H2

InChI Key

ZYNFLGUZGVTJOQ-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)C2=CC=C(C=C2)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mix (4-bromomethyl-phenyl)-cyclopropyl-methanone (5.0 g, 21 mmol), potassium cyanide (2.0 g, 30 mmol), tetrabutylammonium bromide (150 mg), water (5 mL) and acetonitrile (50 mL). Mechanically stir at room temperature for 3 hours, pour into water (450 mL) and stir overnight. Collect by filtration and recrystallize (hexane) to give the title compound as a white crystalline solid; mp 86-87° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
150 mg
Type
catalyst
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step Two

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